Cas no 1075221-15-6 (4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid)

4,4-Difluoro-1-hydroxycyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative with a hydroxyl and carboxylic acid functional group at the 1-position. The presence of two fluorine atoms at the 4-position enhances its stability and influences its electronic properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The compound’s unique structure allows for selective reactivity, particularly in the construction of fluorinated scaffolds for pharmaceuticals or agrochemicals. Its carboxylic acid and hydroxyl groups provide versatile handles for further functionalization, enabling applications in peptide modifications or as a building block for bioactive molecules. The difluoro substitution also contributes to improved metabolic stability in drug design.
4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid structure
1075221-15-6 structure
Product Name:4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid
CAS No:1075221-15-6
MF:C7H10F2O3
MW:180.149309635162
MDL:MFCD12024469
CID:1015635
PubChem ID:40151970
Update Time:2025-10-19

4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4-DIFLUORO-1-HYDROXYCYCLOHEXANECARBOXYLIC ACID
    • 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid
    • 4,4-difluoro-1-hydroxy-1-cyclohexanecarboxylic acid
    • A801718
    • CTK8E4648
    • FT-0653577
    • SBB069059
    • SureCN3615822
    • WT1077
    • D96991
    • MFCD12024469
    • DB-059643
    • 1075221-15-6
    • AKOS015916894
    • PS-19613
    • 4,4-difluoro-1-hydroxy-cyclohexanecarboxylic acid
    • SY323662
    • SCHEMBL3615822
    • DTXSID30653967
    • CS-0058290
    • MDL: MFCD12024469
    • Inchi: 1S/C7H10F2O3/c8-7(9)3-1-6(12,2-4-7)5(10)11/h12H,1-4H2,(H,10,11)
    • InChI Key: KPMCRUWWEQPEIG-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(=O)O)(CC1)O)F

Computed Properties

  • Exact Mass: 180.05980050g/mol
  • Monoisotopic Mass: 180.05980050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5Ų

4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1007370-500MG
4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 97%
500mg
$340 2024-07-21
eNovation Chemicals LLC
Y1007370-1G
4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 97%
1g
$485 2024-07-21
eNovation Chemicals LLC
Y1007370-5G
4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 97%
5g
$1460 2024-07-21
eNovation Chemicals LLC
Y1007370-10G
4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 97%
10g
$2440 2024-07-21
eNovation Chemicals LLC
Y1007370-25G
4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 97%
25g
$4240 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1128930-500mg
4,4-Difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 98%
500mg
¥2970.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1128930-1g
4,4-Difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 98%
1g
¥3677.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1128930-5g
4,4-Difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 98%
5g
¥12732.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1128930-10g
4,4-Difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 98%
10g
¥16977.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1128930-25g
4,4-Difluoro-1-hydroxycyclohexane-1-carboxylic acid
1075221-15-6 98%
25g
¥36784.00 2024-08-09

Additional information on 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid

4,4-Difluoro-1-hydroxycyclohexane-1-carboxylic Acid (CAS No. 1075221-15-6): A Versatile Compound in Modern Pharmaceutical Research

4,4-Difluoro-1-hydroxycyclohexane-1-carboxylic acid, with the systematic CAS No. 1075221-15-6, represents a critical intermediate in the development of advanced therapeutic agents. This compound belongs to the family of fluorinated cyclohexane derivatives, which have garnered significant attention in recent years due to their unique physicochemical properties and potential applications in pharmaceutical and materials science. The presence of fluorine atoms in its structure not only enhances molecular stability but also modulates biological activity, making it a valuable candidate for drug discovery and functional material design.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the role of 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid as a building block for synthesizing fluorinated carboxylic acid derivatives with improved solubility and bioavailability. These derivatives have shown promising activity in targeting metabolic disorders, including type 2 diabetes and obesity, by modulating lipid metabolism pathways. The CAS No. 1075221-15-6 compound's hydroxyl group further contributes to its reactivity, enabling diverse chemical modifications that are essential for optimizing pharmacological profiles.

From a synthetic perspective, the preparation of 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid involves advanced fluorination techniques and selective functional group transformations. A 2022 study in Organic & Biomolecular Chemistry demonstrated the use of microwave-assisted fluorination under mild conditions to achieve high-yield synthesis of this compound. This method not only reduces reaction time but also minimizes byproduct formation, aligning with current trends in green chemistry and sustainable synthesis strategies.

Applications of 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid extend beyond pharmaceuticals. In materials science, its fluorinated structure provides hydrophobicity and thermal stability, making it suitable for coating technologies in medical devices and electronic components. A 2024 paper in Advanced Materials Interfaces explored its use as a precursor for developing fluorinated polymer films with enhanced surface properties for biomedical applications, such as wound healing and drug delivery systems.

Recent advancements in computational chemistry have further expanded the utility of 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid. Machine learning models trained on large datasets of fluorinated compounds have identified specific substituents that enhance the compound's interaction with biological targets. This predictive capability has accelerated the design of novel drugs targeting neurodegenerative diseases, as reported in a 2023 review in ACS Chemical Neuroscience.

The pharmacokinetic properties of 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid are another area of active research. A 2024 study in Drug Metabolism and Disposition investigated its metabolic pathways in liver microsomes, revealing that the compound undergoes hydroxylation and conjugation reactions. These findings are crucial for understanding its in vivo behavior and optimizing its therapeutic potential.

In the context of drug delivery systems, 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid has been incorporated into nanoparticle formulations to improve the targeting efficiency of active pharmaceutical ingredients. A 2023 article in Nano Today demonstrated that fluorinated derivatives of this compound enhance the stability of lipid-based nanoparticles, enabling sustained release of therapeutic agents in controlled environments.

Environmental and safety considerations are also being addressed in the research on 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid. A 2024 study in Toxicological Sciences evaluated its biodegradation rates in aquatic environments, emphasizing the importance of developing environmentally friendly synthesis methods. These findings underscore the need for sustainable practices in the production and application of fluorinated compounds.

Collaborative efforts between academia and industry are driving the commercialization of 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid. Patent filings from 2022 to 2024 indicate growing interest in its use for developing next-generation therapeutics, with particular focus on its potential in oncology and autoimmune diseases. These developments reflect the compound's versatility and the expanding scope of its applications.

In conclusion, 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid (CAS No. 1075221-15-6) stands at the intersection of chemical innovation and biomedical research. Its unique properties continue to inspire new discoveries, from pharmaceutical formulations to advanced materials. As research progresses, this compound is poised to play a pivotal role in addressing complex health challenges and advancing sustainable chemical technologies.

For further information on the synthesis, applications, and safety profile of 4,4-difluoro-1-hydroxycyclohexane-1-carboxylic acid, consult recent publications in leading scientific journals and industry reports. The compound's ongoing development highlights the dynamic nature of chemical research and its impact on modern medicine and technology.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.